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Compound of Interest

Compound Name: Zndm19

Cat. No.: B15564386

This document provides essential safety and logistical information for the handling and disposal
of Zndm19, a novel and potent kinase inhibitor. Adherence to these guidelines is mandatory for
all personnel involved in the research and development of this compound. Our commitment is
to foster a culture of safety, providing you with the necessary information to conduct your work
with confidence and minimize risk.

Hazard Identification and Personal Protective
Equipment (PPE)

Zndm19 is a crystalline solid that is a potent neurotoxin and a severe respiratory irritant. It is
readily absorbed through the skin and can cause delayed systemic effects. All handling of
Zndm19 must be performed in a designated controlled area.

Recommended Personal Protective Equipment (PPE)

The following table outlines the minimum required PPE for handling Zndm19 in various
laboratory settings.[1][2][3][4]
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Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of Zndm19.[5][6]

[7]

Property Value

Appearance White to off-white crystalline solid

Molecular Weight 472.5 g/mol

Melting Point 185-188 °C

Solubility Soluble in DMSO and ethanol; insoluble in water

Vapor Pressure Not available

Operational and Experimental Protocols

Strict adherence to the following protocols is crucial to ensure the safe handling of Zndm19.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b15564386?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=D1194&productDescription=N+N+DIMETFORMAMIDE+CR+ACS+4L&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC223651000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC222605000&productDescription=ZINC%2C+GRANULAR%2C+20+MESH%2C+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b15564386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Experimental Workflow for Solution Preparation

The following diagram outlines the standard operating procedure for preparing a stock solution
of Zndm19.
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Caption: Workflow for the preparation of a Zndm19 stock solution.
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Detailed Methodology for a 10 mM Stock Solution

o Preparation: Don all required PPE as specified in the table above. Work exclusively within a
certified chemical fume hood.

e Weighing: Tare a clean, sterile weigh boat on an analytical balance. Carefully weigh out
4.725 mg of Zndm19.

e Solubilization: Add 1 mL of anhydrous DMSO to the weigh boat containing the Zndm19.
Gently pipette to mix until the solid is fully dissolved.

o Storage: Transfer the 10 mM stock solution to a sterile, amber glass vial with a Teflon-lined
cap. Label the vial with the compound name, concentration, date, and your initials. Store at
-20°C.

o Cleanup: Decontaminate the weigh boat and any other contaminated disposable materials
by soaking in a 10% bleach solution for at least 30 minutes before disposal in the designated
Zndm19 waste stream. Wipe down all surfaces in the fume hood with a 10% bleach solution,
followed by a 70% ethanol solution.

Disposal Plan

All waste contaminated with Zndm19 is considered hazardous chemical waste and must be
disposed of according to the following procedures.[8][9][10][11][12]

Waste Segregation
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Waste Type

Container

Disposal Procedure

Solid Waste (gloves, gowns,

weigh boats, etc.)

Lined, labeled hazardous

waste container

Seal the container when full
and arrange for pickup by the
institution's hazardous waste

management team.

Liquid Waste (stock solutions,

contaminated media)

Labeled, leak-proof hazardous

waste container

Keep the container sealed
when not in use. Do not mix
with other chemical waste

streams.

Sharps (needles, scalpels)

Puncture-resistant sharps
container labeled "Zndm19

Contaminated"

Seal the container when 3/4
full and place it in the solid
hazardous waste container for
Zndm19.

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.

Spill Response Workflow

The following diagram illustrates the appropriate response to a Zndm19 spill.
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Caption: Emergency response workflow for a Zndm19 spill.

Exposure Procedures
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» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek immediate medical attention.

» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Fictional Signaling Pathway Involving Zndm19

To provide context for the research applications of Zndm19, the following diagram illustrates its
hypothetical mechanism of action in a cancer cell signaling pathway.
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Caption: Hypothetical signaling pathway showing Zndm19 as an inhibitor of MEK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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